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Compound of Interest

Compound Name: Methyl 6-oxohexanoate

Cat. No.: B013720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 6-oxohexanoate, a

valuable intermediate in organic synthesis. This document consolidates its chemical identity,

physical and chemical properties, detailed experimental protocols for its synthesis, and its

current understanding within biological contexts.

Chemical Identity and Synonyms
Methyl 6-oxohexanoate is an organic compound featuring both an ester and an aldehyde

functional group. Its unique structure makes it a versatile building block in the synthesis of more

complex molecules.

CAS Number: 6654-36-0

Synonyms:

Adipic Semialdehyde Methyl Ester

Hexanoic acid, 6-oxo-, methyl ester

Methyl 5-formylvalerate

5-Formylpentanoic Acid Methyl Ester
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6-Oxohexanoic Acid Methyl Ester

Methyl adipaldehydate

5-Carbomethoxy-1-pentanal

Methyl 5-formylpentanoate

Physicochemical Properties
A summary of the key quantitative data for Methyl 6-oxohexanoate is presented in the table

below for easy reference and comparison.

Property Value Reference

Molecular Formula C₇H₁₂O₃ [1][2]

Molecular Weight 144.17 g/mol [1][2]

Density 1 g/mL at 25 °C (lit.) [1][2]

Boiling Point 83-86 °C at 1.5 mmHg [2]

Flash Point 71 °C [2]

Refractive Index 1.4391 at 20 °C [2]

Vapor Pressure 0.571 mmHg at 25 °C [2]

Solubility
Soluble in chloroform and ethyl

acetate; insoluble in water.
[2]

Appearance Colorless liquid [2]

Experimental Protocols: Synthesis of Methyl 6-
oxohexanoate
A common and effective method for the synthesis of Methyl 6-oxohexanoate is through the

ozonolytic cleavage of a cyclic alkene precursor. The following protocol is a detailed

methodology for this synthesis.
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Reaction: Ozonolysis of a cyclic alkene followed by reductive workup.

Materials:

Cyclohexene

Methanol

Ozone (generated from an ozone generator)

Dichloromethane

Triethylamine

Acetic anhydride

0.1 N Hydrochloric acid

10% Sodium hydroxide solution

Anhydrous magnesium sulfate

Benzene

p-Toluenesulfonic acid

Sodium bicarbonate

Procedure:

Ozonolysis: A solution of cyclohexene in a mixture of dichloromethane and methanol is

cooled to -78 °C (a dry ice/acetone bath). A stream of ozone is then bubbled through the

solution until the reaction is complete, which is typically indicated by the appearance of a

blue color.

Reductive Workup: The excess ozone is removed by purging the solution with nitrogen or

oxygen. A reducing agent, such as dimethyl sulfide or triphenylphosphine, is then added to

the reaction mixture to quench the ozonide and form the desired aldehyde.
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Acetal Protection (Optional but recommended): To facilitate purification and prevent side

reactions, the aldehyde can be protected as a dimethyl acetal. This is achieved by treating

the crude product with methanol in the presence of an acid catalyst like p-toluenesulfonic

acid. The reaction is then neutralized with a weak base such as sodium bicarbonate.

Workup and Extraction: The reaction mixture is washed sequentially with 150-mL portions of

0.1 N hydrochloric acid, 10% sodium hydroxide solution, and water. The organic layer is

separated, dried over anhydrous magnesium sulfate, and filtered.

Solvent Removal and Purification: The solvent is removed from the organic layer by rotary

evaporation. The crude product is then purified by short-path distillation to yield pure Methyl
6-oxohexanoate (boiling point 83–86 °C at 1.5 mmHg).

Experimental Workflow
The following diagram illustrates the key steps in the synthesis of Methyl 6-oxohexanoate via

ozonolysis.
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Synthesis of Methyl 6-oxohexanoate

Start: Cyclohexene in Dichloromethane/Methanol

Ozonolysis at -78°C

Ozone

Reductive Workup (e.g., with Dimethyl Sulfide)

Reducing Agent

Aqueous Workup and Extraction

Wash with HCl, NaOH, H₂O

Purification by Distillation

Crude Product

Final Product: Methyl 6-oxohexanoate

Click to download full resolution via product page

Caption: Workflow for the synthesis of Methyl 6-oxohexanoate.

Biological Significance and Signaling Pathways
Currently, there is a lack of specific information in the scientific literature detailing the direct

involvement of Methyl 6-oxohexanoate in biological signaling pathways. While it serves as a
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versatile synthetic intermediate, its endogenous roles or interactions with cellular signaling

cascades have not been elucidated. Further research is required to explore the potential

biological activities of this compound.

Safety Information
Methyl 6-oxohexanoate should be handled with care in a laboratory setting. It is advisable to

consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and

disposal. As with many organic chemicals, appropriate personal protective equipment (PPE),

such as gloves, safety glasses, and a lab coat, should be worn. Work should be conducted in a

well-ventilated area or under a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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